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Compound of Interest

Compound Name: Docosahexaenoyl! glycine

Cat. No.: B8100994

Technical Support Center: Docosahexaenoyl
Glycine (DHA-gly)

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions for the handling, storage, and experimental use of Docosahexaenoyl glycine
(DHA-gly).

Frequently Asked Questions (FAQs)

Q1: What is Docosahexaenoyl glycine (DHA-gly)?

Al: Docosahexaenoyl glycine (DHA-gly) is an endogenous N-acyl amide, a type of
neuroactive lipid. It consists of the omega-3 polyunsaturated fatty acid (PUFA)
docosahexaenoic acid (DHA) conjugated to the amino acid glycine.[1][2] Found in the central
nervous system, it is studied for its role in neurological health and its anti-inflammatory
properties.[2][3]

Q2: What are the recommended storage conditions for DHA-gly?

A2: Docosahexaenoyl glycine should be stored at -20°C.[1] It is typically supplied as a
solution in ethanol.[1][4] If you have the powdered form, it should be stored in a dry, cool, well-
ventilated place, away from strong oxidizers.[5][6]

Q3: What is the long-term stability and shelf-life of DHA-gly?
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A3: When stored properly at -20°C, DHA-gly is stable for at least two years.[1] To avoid
degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock solution
into smaller, single-use vials.

Q4: How should | handle DHA-gly upon receipt?

A4: DHA-gly is typically shipped on wet ice.[1] Upon receipt, it should be immediately
transferred to a -20°C freezer for storage. Standard laboratory personal protective equipment
(PPE), including safety glasses and gloves, should be worn when handling the compound.[7][8]

Q5: Is DHA-gly susceptible to degradation?

A5: Yes. Like other polyunsaturated fatty acids, the DHA component of DHA-gly is susceptible
to oxidation. It is also sensitive to moisture.[9][10] To minimize degradation, store it under an
inert gas if possible, protect it from light, and use freshly prepared solutions for experiments.

Data Presentation

Table 1: Physical and Chemical Properties of Docosahexaenoyl Glycine

Property Value Reference
N-(1-oxo-
Formal Name 47,772,102,132,162,1927- [1]

docosahexaenyl)-glycine

CAS Number 132850-40-9 [1]
Molecular Formula C24H35NOs [1][11]
Molecular Weight 385.5 g/mol [1][11]
Purity >98% [1]

Table 2: Solubility of Docosahexaenoyl Glycine
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Solvent Solubility Reference
Ethanol 25 mg/mL [1]
DMF 20 mg/mL [1]
DMSO 15 mg/mL [1]
PBS (pH 7.2) 2 mg/mL [1]

Table 3: Recommended Storage and Stability

Parameter Recommendation Reference
Storage Temperature -20°C [1]
Shipping Condition Wet Ice [1]

Stability > 2 years (at -20°C) [1]
Incompatible Materials Strong oxidizing agents, bases  [9][10]

Troubleshooting Guides

Problem 1: My DHA-gly solution is cloudy or shows precipitation.

e Possible Cause 1. Exceeded Solubility Limit. The concentration of DHA-gly in your chosen
solvent may be too high. This is common when diluting a stock solution from an organic
solvent into an aqueous buffer.

e Solution 1: Gently warm the solution in a water bath (not exceeding 37°C) and sonicate
briefly. If precipitation persists, you may need to prepare a more dilute solution or add a small
amount of a co-solvent like DMSO, ensuring it is compatible with your experimental system.

o Possible Cause 2: Temperature Fluctuation. The compound may have precipitated out of
solution due to cold temperatures during storage or handling.

» Solution 2: Before use, allow the vial to equilibrate to room temperature. If precipitation is
visible, gently warm and sonicate as described above to ensure the compound is fully
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redissolved before making dilutions.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8100994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Precipitate observed in
DHA-gly solution?

l

Was the solution stored
in cold conditions?

Yes

Equilibrate to Room Temp.
Gently warm and sonicate.

Is precipitate still present?

No Yes

Was an organic stock diluted
into an aqueous buffer?

Solution is ready for use.

Yes

y

Concentration likely exceeds
aqueous solubility limit.

;

Solution:
1. Prepare a more dilute solution.
2. Use a co-solvent (e.g., DMSO).
3. Filter-sterilize if necessary.
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Receive DHA-gly
(in Ethanol or Solid)

'

Store at -20°C

'

Prepare High-Concentration
Stock Solution
(e.g., 10 mM in Ethanol/DMSOQO)

i

Aliquot into Single-Use Vials

:

Store Aliquots at -20°C

i

Prepare Working Solution:
Dilute stock into
Aqueous Buffer/Medium

Use Immediately in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Best practices for the handling and storage of
Docosahexaenoyl glycine.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8100994+#best-practices-for-the-handling-and-
storage-of-docosahexaenoyl-glycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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